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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1-Nonen-3-ol

CAS No.: 21964-44-3

Cat. No.: S1893626

GHS Classification and Hazard Details

The table below consolidates the GHS classification and hazard information from the safety data sheets.

GHS Hazard Class Category Hazard Statement Pictogram Precautionary Statements

| Flammable liquids | Combustible liquid [1] [2] | H227: Combustible liquid [1] [2] | Not specified | P210,
P280, P370+P378, P501 (as listed by one supplier) [2]. P403+P235: Store in a well-ventilated place. Keep

cool [1]. |

Most sources indicate that 1-Nonen-3-ol is not classified for other health hazards like acute toxicity, skin

corrosion, or serious eye damage [1]. However, one supplier's Safety Data Sheet (SDS) advises that the

substance may cause respiratory irritation, skin irritation, and eye irritation [3].

Physical and Chemical Properties

The following table details key physicochemical properties for 1-Nonen-3-ol, which are crucial for risk

assessment and safe handling.
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Property Value |/ Description

Physical State Clear, colorless liquid [1]

Molecular Formula | Weight CgH180 /142.24 g/mol [4] [1] [2]
Boiling Point 192°C - 195°C [4] [1] [2]

Flash Point 69.5°C - 84°C (closed cup) [1] [2]
Density 0.835-0.845 g/cm® @ 25°C [4] [1] [2]
Refractive Index 1.438 - 1.444 @ 20°C [4] [2]

Vapor Pressure 0.124 mmHg @ 25°C [4] [1]
Solubility in Water 613.1 mg/L @ 25°C (estimated) [4]
Partition Coefficient (log Py,) 3.029 (estimated) [4]

Odor Description Intensely oily, creamy, green, earthy, mushroom [4]

Safe Handling and Control Measures

e Personal Protective Equipment (PPE)
o EyelFace Protection: Wear tightly fitting safety goggles [1].
o Skin Protection: Wear fire-resistant and impervious clothing and gloves [1].
o Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face
respirator [1]. General ventilation is typically sufficient [3].
e Handling and Storage
o Handle in a well-ventilated place [1].
o Use non-sparking tools and prevent electrostatic discharge [1].
o Store in a cool, well-ventilated place in a tightly closed container [1] [2].
¢ Stability and Incompatibility: The substance is stable under recommended conditions but
incompatible with strong oxidizing agents [3].

Experimental Hazard Assessment Workflow
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The diagram below outlines the key hazard considerations and controls for working with 1-Nonen-3-ol in a

laboratory setting.

@azard Assessment for 1-Nonen-3-oD
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Regulatory and Disposal Information

¢ Regulatory Status: 1-Nonen-3-ol is listed on major chemical inventories, including EINECS (EC
244-686-1), TSCA in the United States, and KECL in Korea [1].

¢ Disposal: Dispose of the material by removal to a licensed chemical destruction plant or by controlled
incineration. Do not contaminate water or sewer systems [1].

Overall Assessment Summary

The primary physical hazard of 1-Nonen-3-ol is its combustibility. Health hazard data is limited, but it
should be treated as a potential irritant. A lack of chronic toxicity data (carcinogenicity, mutagenicity,

reproductive toxicity) means it is prudent to minimize all exposure.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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